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An In-depth Technical Guide to the Molecular Weight of Anhydrous Iron(III) Perchlorate

Introduction
Anhydrous iron(III) perchlorate, with the chemical formula Fe(ClO₄)₃, is an inorganic compound

of significant interest in various fields of chemical research and synthesis. As a potent oxidizing

agent and a source of the ferric ion, its applications range from catalysis to materials science.

For researchers, scientists, and drug development professionals, an accurate determination of

its molecular weight is fundamental for stoichiometric calculations, preparation of solutions of

specific molarity, and quantitative analysis. This guide provides a detailed methodology for the

calculation of the molecular weight of anhydrous iron(III) perchlorate, presents the data in a

structured format, and offers a visual representation of the calculation workflow.

Chemical Identity and Molecular Weight
The foundational step in any quantitative chemical work is the precise knowledge of a

compound's molecular weight. This value is derived directly from its chemical formula, which

dictates the number and type of constituent atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b098410?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Chemical Name Iron(III) Perchlorate

Synonyms Ferric Perchlorate

Chemical Formula Fe(ClO₄)₃

Molecular Weight (Anhydrous) 354.20 g/mol [1][2][3][4]

Experimental Protocol: Molecular Weight
Calculation
The molecular weight of a compound is the sum of the atomic weights of all atoms present in

its chemical formula. The calculation for anhydrous iron(III) perchlorate is a precise and

replicable procedure based on internationally accepted standard atomic weights.

Methodology:

Deconstruction of the Chemical Formula: The formula Fe(ClO₄)₃ is first broken down to

identify its constituent elements and the count of atoms for each.

One ion of Iron (Fe³⁺).

Three perchlorate ions (ClO₄⁻).

Atom Identification and Count: The total number of atoms of each element is determined.

Iron (Fe): 1 atom.

Chlorine (Cl): 1 atom per perchlorate ion × 3 ions = 3 atoms.

Oxygen (O): 4 atoms per perchlorate ion × 3 ions = 12 atoms.

Standard Atomic Weight Compilation: The standard atomic weight for each element is

obtained from authoritative sources such as the International Union of Pure and Applied

Chemistry (IUPAC).
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The atomic mass of Iron (Fe) is approximately 55.845 g/mol .[5][6]

The atomic mass of Chlorine (Cl) is approximately 35.453 g/mol .[7][8][9]

The atomic mass of Oxygen (O) is approximately 15.999 g/mol .[10][11][12]

Calculation of Total Mass Contribution: The mass contribution of each element to the total

molecular weight is calculated by multiplying its atomic weight by the number of atoms in the

formula.

Summation: The total mass contributions of all elements are summed to yield the final

molecular weight of the compound.

The following table provides a detailed breakdown of this calculation:

Element Symbol

Standard

Atomic Weight (

g/mol )

Number of

Atoms

Total Mass

Contribution (

g/mol )

Iron Fe 55.845[5][6] 1 55.845

Chlorine Cl 35.453[7][8][9] 3 106.359

Oxygen O
15.999[10][11]

[12]
12 191.988

Total 16 354.192

Note: The calculated value of 354.192 g/mol is typically rounded to 354.20 g/mol for practical

laboratory use.[1][2][3][4]

Visualization of Calculation Workflow
To further elucidate the process, the logical relationship for determining the molecular weight of

Fe(ClO₄)₃ is presented as a workflow diagram. This visualization breaks down the chemical

formula into its atomic components and illustrates the summation process.
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Fe(ClO₄)₃ Anhydrous Iron(III) Perchlorate

1 x Fe Iron

3 x ClO₄⁻ Perchlorate

{Fe | 55.845 g/mol}
x 55.845

3 x Cl Chlorine

12 x O Oxygen

{Cl | 106.359 g/mol}
x 35.453

{O | 191.988 g/mol}
x 15.999

{Total Molecular Weight | 354.20 g/mol}

+

+

+

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Fe(ClO₄)₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b098410?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/substance/ironiiiperchloratehydrate35420anhydrousbasis15201613
https://labsolu.ca/product/ironiii-perchlorate-hydrate/
https://www.sigmaaldrich.com/JP/ja/substance/ironiiiperchloratehydrate35420anhydrousbasis15201613
https://www.sigmaaldrich.cn/CN/zh/search/fe(clo4)3?focus=products&page=1&perpage=30&sort=relevance&term=fe(clo4)3&type=product
https://byjus.com/chemistry/iron/
https://preparatorychemistry.com/Iron_Fe.htm
https://byjus.com/chemistry/chlorine/
https://www.quora.com/What-is-the-mass-of-an-atom-of-chlorine
https://pubchem.ncbi.nlm.nih.gov/element/Chlorine
https://hobart.k12.in.us/ksms/PeriodicTable/oxygen.htm
https://www.quora.com/What-is-the-actual-mass-of-oxygen-atom-not-gram-atomic-mass
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b098410#molecular-weight-of-anhydrous-iron-iii-perchlorate
https://www.benchchem.com/product/b098410#molecular-weight-of-anhydrous-iron-iii-perchlorate
https://www.benchchem.com/product/b098410#molecular-weight-of-anhydrous-iron-iii-perchlorate
https://www.benchchem.com/product/b098410#molecular-weight-of-anhydrous-iron-iii-perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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